2-{[5-(3-chlorophenyl)-2-furyl]methylene}-7-methyl-5-(5-methyl-2-furyl)-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: (2E)-2-[[5-(3-chlorophenyl)furan-2-yl]methylidene]-7-methyl-5-(5-methylfuran-2-yl)-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C30H22ClN3O4S/c1-17-11-13-24(37-17)27-26(28(35)33-21-9-4-3-5-10-21)18(2)32-30-34(27)29(36)25(39-30)16-22-12-14-23(38-22)19-7-6-8-20(31)15-19/h3-16,27H,1-2H3,(H,33,35)/b25-16+
• InChI Key: CQZZXTKLQIQNMD-PCLIKHOPSA-N
• Canonical SMILES: CC1=CC=C(O1)C2C(=C(N=C3N2C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)Cl)S3)C)C(=O)NC6=CC=CC=C6
• Isomeric SMILES: CC1=CC=C(O1)C2C(=C(N=C3N2C(=O)/C(=C\C4=CC=C(O4)C5=CC(=CC=C5)Cl)/S3)C)C(=O)NC6=CC=CC=C6
• Molecular Formula: C30H22ClN3O4S
• Molecular Weight: 556.0 g/mol

Description

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves alkylation of 4-oxo-6-phenyl-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile, yielding S-alkyl derivatives. These derivatives can be cyclized into various thiazolopyrimidine compounds through further substitution, demonstrating the versatile synthetic routes for these heterocycles (Haiza et al., 2000).

Molecular Structure Analysis

The molecular structures of thiazolo[3,2-a]pyrimidines have been elucidated using NMR spectroscopy and X-ray crystallography, confirming their complex heterocyclic architecture and providing insights into their molecular conformations (Kulakov et al., 2009).

Chemical Reactions and Properties

These compounds exhibit various chemical behaviors, including reaction with semicarbazide to produce dioxotriazolopyrimidine derivatives and cyclization to form triazolopyrimidines, showcasing their reactivity and potential for further chemical modifications (Haiza et al., 2000).

Physical Properties Analysis

The study of thiazolo[3,2-a]pyrimidines' physical properties reveals their coplanarity and the dihedral angles between different moieties within the molecules, which are crucial for understanding their molecular geometry and potential intermolecular interactions (Liu et al., 2004).

Chemical Properties Analysis

The chemical properties of thiazolo[3,2-a]pyrimidines, such as their ability to form hydrogen bonds and undergo various substitution reactions, are pivotal for their potential applications in medicinal chemistry and material science (Nagarajaiah & Begum, 2014).